Cas no 1353989-61-3 (Isopropyl-piperidin-3-yl-carbamic acid benzyl ester)

Isopropyl-piperidin-3-yl-carbamic acid benzyl ester is a synthetic organic compound featuring a piperidine core substituted with a carbamate functional group. The benzyl ester moiety enhances its lipophilicity, potentially improving membrane permeability, while the isopropyl group contributes to steric stability. This structure suggests utility as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) receptors due to the piperidine scaffold's prevalence in neuroactive compounds. The carbamate linkage offers hydrolytic stability compared to ester analogs, allowing controlled metabolic processing. Its balanced polarity profile makes it suitable for medicinal chemistry optimization, particularly in developing protease inhibitors or neuromodulators. The compound's crystallinity facilitates purification, and its defined stereochemistry at the 3-position enables structure-activity relationship studies.

Isopropyl-piperidin-3-yl-carbamic acid benzyl ester structure

1353989-61-3 structure

Product Name:Isopropyl-piperidin-3-yl-carbamic acid benzyl ester

CAS No:1353989-61-3

MF:C₁₆H₂₄N₂O₂

MW:276.373964309692

CID:2158250

Update Time:2025-07-02

Isopropyl-piperidin-3-yl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- Isopropyl-piperidin-3-yl-carbamic acid benzyl ester
- Benzyl isopropyl(piperidin-3-yl)carbamate
- (R)-Benzyl isopropyl(piperidin-3-yl)carbamate
- (S)-Benzyl isopropyl(piperidin-3-yl)carbamate
- AM95055
- Isopropylpiperidin-3-ylcarbamic acid benzyl ester
- Inchi： 1S/C16H24N2O2/c1-13(2)18(15-9-6-10-17-11-15)16(19)20-12-14-7-4-3-5-8-14/h3-5,7-8,13,15,17H,6,9-12H2,1-2H3
- InChI Key： GMWYGDTWTAFLLF-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)C1CNCCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 301
Topological Polar Surface Area: 41.6

Isopropyl-piperidin-3-yl-carbamic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	088019-1g	Isopropyl-piperidin-3-yl-carbamic acid benzyl ester	1353989-61-3		1g	￡755.00	2022-02-28

Isopropyl-piperidin-3-yl-carbamic acid benzyl ester Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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Additional information on Isopropyl-piperidin-3-yl-carbamic acid benzyl ester

Comprehensive Analysis of Isopropyl-piperidin-3-yl-carbamic acid benzyl ester (CAS No. 1353989-61-3): Properties, Applications, and Research Insights

Isopropyl-piperidin-3-yl-carbamic acid benzyl ester (CAS No. 1353989-61-3) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique piperidine and benzyl ester moieties, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its structural versatility and functional groups make it a subject of interest for drug discovery, particularly in targeting neurological and metabolic pathways.

The compound's nomenclature reflects its molecular architecture: the isopropyl group enhances lipophilicity, while the piperidin-3-yl core contributes to stereochemical diversity. Researchers frequently explore its carbamic acid benzyl ester segment for prodrug design, leveraging its hydrolytic stability and controlled release properties. Recent studies highlight its potential in modulating enzyme activity, aligning with trends in precision medicine and targeted therapy.

In the context of green chemistry, synthetic routes for CAS 1353989-61-3 emphasize solvent-free or catalytic methods, addressing environmental concerns. Analytical techniques like HPLC-MS and NMR are critical for purity assessment, as impurities may affect downstream applications. The compound's logP and pKa values are often queried in databases, underscoring its pharmacokinetic relevance.

Emerging applications include its role in covalent inhibitors and proteolysis-targeting chimeras (PROTACs), areas dominating recent PubMed citations. FAQs surrounding its storage conditions (e.g., inert atmosphere, -20°C) and scalability reflect industrial interest. Notably, its benzyl-protecting group strategy is debated in peptide synthesis forums, illustrating its interdisciplinary utility.

From an SEO perspective, high-volume queries like "Isopropyl-piperidin-3-yl-carbamic acid benzyl ester solubility" or "CAS 1353989-61-3 supplier" indicate commercial demand. Cross-referencing with AI-driven drug design platforms reveals its inclusion in virtual screening libraries, a hotspot for computational chemistry enthusiasts. Regulatory-wise, it complies with major pharmacopeias, though users should verify regional guidelines.

Future directions may explore its chiral resolution for enantioselective catalysis or bioconjugation techniques. As patent landscapes evolve, this compound's adaptability ensures sustained relevance in high-throughput screening and fragment-based drug discovery—key themes in 2024's research agendas.